Cas no 2228649-71-4 (3-amino-3-(isoquinolin-5-yl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(isoquinolin-5-yl)cyclobutan-1-ol
• CAS No: 2228649-71-4
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 6561316
• PubChem ID: 165782775
• Update Time: 2025-05-21

3-amino-3-(isoquinolin-5-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(isoquinolin-5-yl)cyclobutan-1-ol
• 2228649-71-4
• EN300-1726804

• Inchi： 1S/C13H14N2O/c14-13(6-10(16)7-13)12-3-1-2-9-8-15-5-4-11(9)12/h1-5,8,10,16H,6-7,14H2
• InChI Key： WNNPLFWIXCLAMA-UHFFFAOYSA-N
• SMILES： OC1CC(C2=CC=CC3C=NC=CC2=3)(C1)N

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-amino-3-(isoquinolin-5-yl)cyclobutan-1-ol

3-Amino-3-(Isoquinolin-5-Yl)cyclobutan-1-Ol: A Comprehensive Overview

The compound 3-amino-3-(isoquinolin-5-yl)cyclobutan-1-ol, identified by the CAS number 2228649714, has garnered significant attention in the field of organic chemistry and pharmacology. This molecule, with its unique structure and functional groups, has been extensively studied for its potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties and mechanisms of action.

The synthesis of 3-amino-3-(isoquinolin-5-yl)cyclobutan-1-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic strategies. Researchers have optimized reaction conditions to achieve high yields and purity, making this compound more accessible for further studies. The isoquinoline moiety, a key structural feature, contributes to the molecule's aromatic stability and potential bioactivity. Recent studies have highlighted its role as a scaffold in designing novel bioactive compounds, particularly in the context of enzyme inhibition and receptor targeting.

In terms of pharmacological activity, 3-amino groups are known to enhance solubility and bioavailability, while the cyclobutane ring introduces strain that can be exploited for specific interactions with biological targets. Computational studies using molecular docking have revealed promising interactions with various therapeutic targets, including kinases and G-protein coupled receptors (GPCRs). These findings underscore the potential of this compound as a lead molecule in drug development pipelines.

The integration of green chemistry principles in the synthesis of cas 2228649714 has also been a focus of recent research. By employing eco-friendly reagents and catalytic systems, scientists aim to reduce the environmental footprint of chemical manufacturing processes. This approach not only aligns with global sustainability goals but also enhances the scalability of production methods for this compound.

Furthermore, the study of isoquinolin-based compounds has expanded into materials science, where their electronic properties are being explored for applications in organic electronics and photovoltaics. The rigid structure of isoquinoline derivatives facilitates charge transport, making them attractive candidates for next-generation electronic materials.

In conclusion, 3-amino-3-(isoquinolin-5-yl)cyclobutan-1-ol represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic and computational techniques, positions it as a valuable tool in both academic research and industrial development. As research continues to uncover its full potential, this compound is poised to make significant contributions to the fields of chemistry and pharmacology.